Cas no 154010-96-5 (1-(4-methylbenzenesulfonyl)azetidin-3-ol)

• Product Name: 1-(4-methylbenzenesulfonyl)azetidin-3-ol
• CAS No: 154010-96-5
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• MDL: MFCD00963433
• CID: 3139971
• PubChem ID: 3768999
• Update Time: 2025-05-22

1-(4-methylbenzenesulfonyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-Tosylazetidin-3-ol
• 1-Tosyl-3-azetidinol
• N-p-tosyl-3-azetidinol
• 1-[(4-Methylphenyl)sulfonyl]-3-azetidinol
• 3-AZETIDINOL, 1-[(4-METHYLPHENYL)SULFONYL]-
• 1-(4-methylbenzenesulfonyl)azetidin-3-ol
• 154010-96-5
• MLS001242793
• DB-407852
• 1-(p-Toluenesulfonyl)azetidin-3-ol
• CS-0057589
• Z1090112294
• CHEMBL1590791
• SCHEMBL19011448
• HMS2215L21
• PB30673
• SMR000841339
• 3-Azetidinol,1-[(4-methylphenyl)sulfonyl]-
• 1-(4-methylphenyl)sulfonylazetidin-3-ol
• BS-27425
• MFCD00963433
• HMS3337G19
• P10159
• AKOS012406852

• MDL： MFCD00963433
• Inchi： 1S/C10H13NO3S/c1-8-2-4-10(5-3-8)15(13,14)11-6-9(12)7-11/h2-5,9,12H,6-7H2,1H3
• InChI Key： GDXKSMNNDKYNMK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CC(C1)O)(=O)=O

Computed Properties

• Exact Mass: 227.06161445g/mol
• Monoisotopic Mass: 227.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66Ų

1-(4-methylbenzenesulfonyl)azetidin-3-ol Security Information

• Safety Instruction： 24/25

Additional information on 1-(4-methylbenzenesulfonyl)azetidin-3-ol

Comprehensive Analysis of 1-(4-methylbenzenesulfonyl)azetidin-3-ol (CAS No. 154010-96-5): Properties, Applications, and Industry Trends

In the realm of fine chemicals and pharmaceutical intermediates, 1-(4-methylbenzenesulfonyl)azetidin-3-ol (CAS 154010-96-5) has emerged as a compound of significant interest. This sulfonamide derivative, characterized by its azetidine ring and hydroxyl functional group, plays a pivotal role in modern synthetic chemistry. Its molecular structure, C10H13NO3S, combines a tosyl (p-toluenesulfonyl) protecting group with a strained four-membered heterocycle, making it a versatile building block for drug discovery and material science applications.

Recent trends in AI-driven molecular design and green chemistry have amplified demand for specialized intermediates like 1-(4-methylbenzenesulfonyl)azetidin-3-ol. Researchers frequently search for "azetidine derivatives in drug design" or "tosyl-protected heterocycles synthesis," reflecting its importance in developing novel kinase inhibitors and antibacterial agents. The compound's chiral center at the 3-position makes it particularly valuable for asymmetric synthesis, a hot topic in pharmaceutical R&D.

The synthetic versatility of CAS 154010-96-5 stems from its dual functionality: the sulfonyl group acts as an excellent leaving group for nucleophilic substitutions, while the hydroxyl moiety permits further derivatization. This explains why "1-(4-methylbenzenesulfonyl)azetidin-3-ol coupling reactions" ranks high in chemical database queries. In peptide mimetics development—a trending area in biologics research—the compound's rigid azetidine scaffold helps mimic protein secondary structures more effectively than traditional pyrrolidine analogs.

Quality control of 1-(4-methylbenzenesulfonyl)azetidin-3-ol requires stringent HPLC purity analysis, with industry standards typically demanding ≥98% purity. Analytical chemists often search for "CAS 154010-96-5 NMR spectra" or "azetidin-3-ol derivative characterization," underscoring the need for comprehensive spectral data. The compound's melting point (128-131°C) and solubility profile (soluble in DMSO, methanol) make it compatible with most high-throughput screening platforms—a crucial factor for drug discovery automation.

From an industrial perspective, 154010-96-5 aligns with three key market drivers: fragment-based drug discovery, PROTAC technology, and biodegradable materials. Its moderate molecular weight (227.28 g/mol) and Lipinski rule compliance make it ideal for medicinal chemistry optimization. Environmental considerations also come into play—modern synthesis routes emphasize atom economy in producing such azetidine building blocks, reducing waste generation compared to traditional methods.

Safety profiles of 1-(4-methylbenzenesulfonyl)azetidin-3-ol are frequently queried, with "azetidin-3-ol derivative handling precautions" being a common search term. While not classified as hazardous, standard laboratory safety protocols should be followed, including use of personal protective equipment and proper ventilation. The compound's stability under inert atmosphere and resistance to racemization at room temperature contribute to its popularity in parallel synthesis applications.

Looking ahead, CAS 154010-96-5 is poised to gain further traction in click chemistry applications and covalent inhibitor development. Its tosylazetidine core fits perfectly with current interests in targeted protein degradation and bioorthogonal chemistry. As the pharmaceutical industry shifts toward three-dimensional molecular architectures, the demand for such constrained N-heterocycles will likely increase—making 1-(4-methylbenzenesulfonyl)azetidin-3-ol a compound worth watching in coming years.